Cas no 1805365-97-2 (4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol)

• Product Name: 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol
• CAS No: 1805365-97-2
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4808019
• Update Time: 2025-10-30

4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H7Cl2F2NO/c9-2-5-6(10)1-4(3-14)13-7(5)8(11)12/h1,8,14H,2-3H2
• InChI Key： IYQOPZXIXQXEBA-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)N=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol

Introduction to 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1805365-97-2)

4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol, identified by the CAS number 1805365-97-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including chloro, chloromethyl, difluoromethyl, and hydroxymethyl substituents, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The 4-chloro moiety at the 4-position of the pyridine ring introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its reactivity. This feature is particularly valuable in medicinal chemistry, where electronic modulation can enhance binding affinity to biological targets. Additionally, the 3-(chloromethyl) group provides a reactive site for nucleophilic substitution reactions, enabling the synthesis of more complex derivatives. The 2-(difluoromethyl) substituent is known to improve metabolic stability and binding interactions with biological receptors, making it a common structural element in modern drug candidates.

The 6-methanol group at the 6-position adds another layer of functionality, allowing for further derivatization through esterification or etherification reactions. This hydroxymethyl group can also participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity and specificity. The combination of these functional groups makes 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol a versatile building block for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for drug discovery. Studies have demonstrated that pyridine derivatives with similar structural motifs exhibit promising activities against various biological targets, including kinases, transcription factors, and enzyme inhibitors. The 4-chloro, chloromethyl, and difluoromethyl groups are particularly noteworthy for their ability to modulate receptor interactions through steric and electronic effects.

In particular, the difluoromethyl group has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug candidates. This substituent can increase lipophilicity while maintaining solubility, making it an attractive feature for oral bioavailability. Furthermore, the chloromethyl group serves as a versatile handle for further chemical modifications, allowing researchers to explore diverse structural analogs with tailored biological activities.

Current research in medicinal chemistry focuses on leveraging such structural features to develop next-generation therapeutics with improved efficacy and reduced side effects. For instance, studies have shown that derivatives of 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol exhibit inhibitory activity against certain cancer-related kinases, making them potential candidates for oncology applications. Additionally, modifications to the hydroxymethyl group have led to compounds with enhanced activity against inflammatory pathways.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the chloro-substituted positions followed by functional group interconversions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high selectivity.

The pharmacological profile of 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol is still under investigation, but preliminary studies suggest that it may exhibit multiple modes of action depending on the specific derivatives synthesized. Researchers are exploring its potential as an intermediate in the development of small molecule inhibitors targeting neurological disorders, infectious diseases, and metabolic conditions.

The role of computational methods in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound interacts with various biological targets at an atomic level. These simulations help identify key binding residues and optimize lead structures for improved potency and selectivity. Additionally, quantum mechanical calculations provide insights into the electronic structure of the molecule, which can guide rational design strategies.

The future prospects of this compound are promising as new synthetic methodologies continue to emerge. Techniques such as flow chemistry and biocatalysis offer opportunities to streamline production processes while maintaining high enantioselectivity if necessary. Furthermore, advances in green chemistry principles may enable more sustainable synthesis routes that minimize waste and hazardous byproducts.

In conclusion,4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1805365-97-2) represents an exciting area of research with significant potential in pharmaceutical development. Its unique structural features make it a valuable scaffold for designing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound will likely play a crucial role in shaping future drug discovery efforts across academia and industry.